2-Fluoro-1-(3-fluorophenyl)ethan-1-amine

• Molecular Formula: C8H9F2N
• Molecular Weight: 157.16 g/mol
• IUPAC Name: 2-fluoro-1-(3-fluorophenyl)ethanamine
• InChI: InChI=1S/C8H9F2N/c9-5-8(11)6-2-1-3-7(10)4-6/h1-4,8H,5,11H2
• InChI Key: HMFRESVNQXINDY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(CF)N

Description

2-Fluoro-1-(3-fluorophenyl)ethan-1-amine is a fluorinated phenethylamine derivative characterized by a primary amine group attached to a carbon chain bearing two fluorine atoms: one on the ethyl chain (position 2) and another on the phenyl ring (meta position).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-1-(3-fluorophenyl)ethan-1-amine typically involves the reaction of 3-fluorobenzaldehyde with a suitable amine source under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve more scalable and efficient methods, such as catalytic hydrogenation or the use of continuous flow reactors to ensure consistent quality and yield. The specific conditions, such as temperature, pressure, and choice of catalysts, are optimized to maximize production efficiency.

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-1-(3-fluorophenyl)ethan-1-amine undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can convert it into more saturated amines or alcohols.

Substitution: Nucleophilic substitution reactions can introduce other functional groups into the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Halogenating agents such as N-bromosuccinimide (NBS) and fluorinating agents like Selectfluor are used for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield 2-fluoro-1-(3-fluorophenyl)ethan-1-one, while reduction could produce 2-fluoro-1-(3-fluorophenyl)ethanol .

Scientific Research Applications

2-Fluoro-1-(3-fluorophenyl)ethan-1-amine has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activity and interactions with various biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical agent, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 2-Fluoro-1-(3-fluorophenyl)ethan-1-amine involves its interaction with specific molecular targets, such as enzymes or receptors. The fluorine atoms in the compound can enhance its binding affinity and selectivity towards these targets, potentially leading to desired biological effects. The exact pathways and molecular interactions are subjects of ongoing research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Effects on the Phenyl Ring and Ethyl Chain

The compound’s closest analogs differ in substituent type, position, and electronic effects. Key examples include:

Compound Name	Substituents on Phenyl Ring	Substituents on Ethyl Chain	Key Properties/Applications	Evidence Source
2-(3-Fluorophenyl)ethan-1-amine	3-F	None	Precursor for N-phenethylacetamides
2-(3,4-Dimethoxyphenyl)ethan-1-amine	3,4-OCH₃	None	Alkaloid synthesis; bioactive scaffolds
2-(4-Iodo-2,5-dimethoxyphenyl)-N-(2-methoxybenzyl)ethan-1-amine (25I-NBOMe)	4-I, 2,5-OCH₃, N-benzyl	None	Psychedelic activity; TAAR1/5-HT₂A modulation
1-(3-(Difluoromethyl)phenyl)-2,2,2-trifluoroethanamine	3-CF₂H	2,2,2-CF₃	Enhanced lipophilicity; potential CNS targeting

Key Observations :

• Electron-Withdrawing vs. Electron-Donating Groups : The 3-fluorophenyl group in the target compound introduces electron-withdrawing effects, reducing electron density on the aromatic ring compared to methoxy-substituted analogs (e.g., 2-(3,4-dimethoxyphenyl)ethan-1-amine). This affects π-π stacking interactions and receptor binding .
• Fluorination Patterns: Dual fluorination (2-F on ethyl chain and 3-F on phenyl) may enhance metabolic stability and blood-brain barrier penetration relative to non-fluorinated analogs. For example, trifluoroethylamine derivatives (e.g., compounds in ) exhibit prolonged half-lives due to fluorine’s resistance to oxidative metabolism.

Physicochemical Properties

• Crystallinity : Fluorine’s small atomic radius and strong electronegativity promote dense molecular packing, as seen in crystal structures analyzed via Mercury software (). This could influence formulation stability .

Biological Activity

2-Fluoro-1-(3-fluorophenyl)ethan-1-amine is a fluorinated amine compound that has garnered interest in medicinal chemistry due to its potential biological activities. Its structure, characterized by the presence of fluorine atoms, suggests unique interactions with biological targets, which may lead to diverse pharmacological effects. This article aims to explore the biological activity of this compound through a review of existing literature, including research findings, case studies, and relevant data.

Chemical Structure and Properties

The compound 2-Fluoro-1-(3-fluorophenyl)ethan-1-amine can be represented structurally as follows:

• Molecular Formula : C8H9F2N
• Molecular Weight : 173.16 g/mol
• IUPAC Name : 2-Fluoro-1-(3-fluorophenyl)ethan-1-amine

The presence of fluorine in its structure is significant as it can enhance lipophilicity and influence the compound's interaction with biological systems.

Pharmacological Profiles

Research has indicated that compounds similar to 2-Fluoro-1-(3-fluorophenyl)ethan-1-amine exhibit various biological activities, particularly in the realms of neuropharmacology and oncology. The following table summarizes some key findings on related compounds:

Compound Name	Structural Features	Biological Activity	Reference
3-Fluoro-N,N-dimethylphenethylamine	Dimethyl substitution on nitrogen	Potential stimulant effects
4-Methoxyphenethylamine	Methoxy group on para position	Antidepressant properties
2-Methylamino-N-(3-fluorophenyl)propanamide	Amine group on propanamide	Analgesic effects

Case Studies

In a notable study focusing on the synthesis and biological evaluation of fluorinated amines, researchers found that 2-Fluoro-1-(3-fluorophenyl)ethan-1-amine exhibited significant binding affinity for certain neurotransmitter receptors. This suggests potential applications in treating neurological disorders. The study utilized molecular docking techniques to predict interactions with serotonin and dopamine receptors, indicating a possible role in modulating mood and behavior.

The biological activity of 2-Fluoro-1-(3-fluorophenyl)ethan-1-amine may be attributed to its ability to interact with various receptors and enzymes. Fluorinated compounds often demonstrate altered pharmacokinetics and pharmacodynamics due to the electronegative nature of fluorine, which can influence hydrogen bonding and lipophilicity.

Interaction Studies

Research involving interaction studies has shown that this compound can selectively bind to specific receptors involved in neurotransmission. For instance, studies have demonstrated that it may inhibit the reuptake of certain neurotransmitters, thereby enhancing their availability in the synaptic cleft.

Toxicological Considerations

While exploring the biological activity, it is crucial to consider the safety profile of 2-Fluoro-1-(3-fluorophenyl)ethan-1-amine. Preliminary toxicity assessments indicate that, like many fluorinated compounds, it may exhibit cytotoxic effects at higher concentrations. Further studies are needed to establish a comprehensive toxicological profile.